1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine

• IUPAC Name: (2,4-dichlorophenyl)-[4-(2-fluoro-5-methyl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16Cl2FN3O3/c1-11-8-17(15(21)10-16(11)24(26)27)22-4-6-23(7-5-22)18(25)13-3-2-12(19)9-14(13)20/h2-3,8-10H,4-7H2,1H3
• InChI Key: YFLLNBONHRBUKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])F)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2FN3O3
• Molecular Weight: 412.2 g/mol

Description

1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine, also known as DFMO, is a chemical compound that has been studied extensively for its potential use in cancer treatment. DFMO is a type of inhibitor that works by blocking the production of polyamines, which are essential for cell growth and division. In

Mechanism of Action

1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine works by inhibiting the enzyme ornithine decarboxylase (ODC), which is responsible for the production of polyamines. Polyamines are essential for cell growth and division, and cancer cells have been found to produce higher levels of polyamines than normal cells. By blocking the production of polyamines, 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can slow down or even stop the growth of cancer cells.
Biochemical and Physiological Effects:
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of polyamines in cancer cells, which can slow down or even stop their growth. 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has also been found to have anti-inflammatory effects, which may be helpful in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can be difficult to synthesize and purify, which can make it expensive to use in large-scale experiments.

Future Directions

There are a number of future directions for research on 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine's potential use in the treatment of other diseases, such as inflammatory bowel disease and autoimmune disorders. Finally, there is a need for further research on the long-term effects of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine use, particularly in terms of its potential for toxicity.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been extensively studied for its potential use in cancer treatment. It has been found to be effective in the treatment of neuroblastoma, a type of cancer that affects the nervous system. 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine works by inhibiting the production of polyamines, which are essential for cell growth and division. By blocking the production of polyamines, 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can slow down or even stop the growth of cancer cells.